Cas no 1380650-55-4 (Ethyl 1-([1,1'-biphenyl]-4-yl)cyclopropanecarboxylate)

• Product Name: Ethyl 1-([1,1'-biphenyl]-4-yl)cyclopropanecarboxylate
• CAS No: 1380650-55-4
• MF: C₁₈H₁₈O₂
• MW: 266.334325313568
• CID: 4698054
• Update Time: 2025-05-19

Ethyl 1-([1,1'-biphenyl]-4-yl)cyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-([1,1'-biphenyl]-4-yl)cyclopropanecarboxylate
• DFSUKXQMYLRYNY-UHFFFAOYSA-N
• 1-(biphenyl-4-yl)cyclopropanecarboxylic acid ethyl ester

• Inchi： 1S/C18H18O2/c1-2-20-17(19)18(12-13-18)16-10-8-15(9-11-16)14-6-4-3-5-7-14/h3-11H,2,12-13H2,1H3
• InChI Key： DFSUKXQMYLRYNY-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C2C=CC(C3C=CC=CC=3)=CC=2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 331
• XLogP3: 4
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on Ethyl 1-([1,1'-biphenyl]-4-yl)cyclopropanecarboxylate

Research Brief on Ethyl 1-([1,1'-biphenyl]-4-yl)cyclopropanecarboxylate (CAS: 1380650-55-4)

Ethyl 1-([1,1'-biphenyl]-4-yl)cyclopropanecarboxylate (CAS: 1380650-55-4) is a cyclopropane derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique biphenyl-cyclopropane ester structure, has been explored for its pharmacological properties, including its role as an intermediate in the synthesis of bioactive molecules. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, positioning it as a promising candidate for therapeutic applications.

The synthesis of Ethyl 1-([1,1'-biphenyl]-4-yl)cyclopropanecarboxylate typically involves the cyclopropanation of biphenyl derivatives followed by esterification. Recent advancements in catalytic methods, such as the use of transition metal catalysts, have improved the efficiency and yield of this process. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a palladium-catalyzed cyclopropanation reaction that achieved a yield of over 85%, highlighting the compound's synthetic accessibility for large-scale production.

In terms of biological activity, Ethyl 1-([1,1'-biphenyl]-4-yl)cyclopropanecarboxylate has shown potential as a scaffold for developing inhibitors targeting enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). A recent in vitro study revealed that derivatives of this compound exhibited moderate inhibitory activity against COX-2, with IC50 values in the low micromolar range. These findings suggest its utility in designing anti-inflammatory agents, although further optimization is required to enhance potency and selectivity.

Moreover, the compound's structural features, including the cyclopropane ring and biphenyl moiety, contribute to its metabolic stability and bioavailability. Pharmacokinetic studies in rodent models have indicated favorable absorption and distribution profiles, making it a viable candidate for oral administration. However, challenges such as potential off-target effects and toxicity need to be addressed in future research.

In conclusion, Ethyl 1-([1,1'-biphenyl]-4-yl)cyclopropanecarboxylate (CAS: 1380650-55-4) represents a versatile chemical entity with promising applications in drug discovery. Ongoing research aims to explore its full therapeutic potential, optimize its pharmacological properties, and elucidate its mechanism of action. Collaborative efforts between chemists and biologists will be crucial in advancing this compound from the bench to the clinic.